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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting bioassays to determine the

efficacy of tolpyralate, a 4-hydroxyphenyl-pyruvate dioxygenase (HPPD) inhibiting herbicide,

on various target weed species. The protocols are designed to be adaptable for both

greenhouse and field settings.

Introduction to Tolpyralate
Tolpyralate is a post-emergence herbicide belonging to the HRAC Group 27.[1][2][3] Its mode

of action involves the inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.

[1][2] This inhibition disrupts the production of essential compounds like plastoquinone and

alpha-tocopherol, which in turn interferes with the formation of carotenoid pigments.[1][2] The

absence of carotenoids leads to the photo-destruction of chlorophyll, resulting in characteristic

bleaching symptoms and eventual death of susceptible weeds.[1][2] Tolpyralate is effective

against a broad spectrum of broadleaf and annual grass weeds, including those resistant to

other herbicide modes of action such as glyphosate and ALS inhibitors.[1] It exhibits excellent

selectivity in various types of corn, which can rapidly metabolize tolpyralate into non-toxic

substances.[1][4]

Signaling Pathway of Tolpyralate
The following diagram illustrates the mode of action of tolpyralate in susceptible plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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